![molecular formula C24H21N3O2S B2759638 N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-benzylbenzamide CAS No. 864858-86-6](/img/structure/B2759638.png)
N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-benzylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-benzylbenzamide” is a chemical compound . It is a type of thienopyridine . The molecular formula of this compound is C20H21N3O5S . The average mass is 415.465 and the monoisotopic mass is 415.12019 .
Molecular Structure Analysis
The InChI string of the compound isInChI=1S/C20H21N3O5S/c1- 11 (24) 23- 6- 5- 13- 14 (9- 21) 20 (29- 17 (13) 10- 23) 22- 19 (25) 12- 7- 15 (26- 2) 18 (28- 4) 16 (8- 12) 27- 3/h7- 8H,5- 6,10H2,1- 4H3, (H,22,25)
. The SMILES string is CC (=O)N1CCC2=C (C1)SC (=C2C#N)NC (=O)C3=CC (=C (C (=C3)OC)OC)OC
. Physical and Chemical Properties Analysis
The compound has a net charge of 0 . As mentioned earlier, the average mass is 415.465 and the monoisotopic mass is 415.12019 .Scientific Research Applications
Synthesis and Chemical Reactions
Direct Introduction of Substituents
The chemistry of thienopyridines includes methods for introducing C-substituents gamma to the heteronitrogen atom, highlighting the versatility in functionalizing the thieno[2,3-b]pyridine system for potential applications in materials science and as intermediates in pharmaceutical synthesis (Klemm, Muchiri, & Louris, 1984).
Reactions with Arylidenemalononitriles and Acetylenic Esters
Studies on the reactions of similar heterocyclic compounds with arylidenemalononitriles and acetylenic esters have led to the development of novel heterocyclic derivatives, which could serve as key intermediates in the design of complex organic molecules with potential applications in catalysis, organic light-emitting diodes (OLEDs), and as ligands in coordination chemistry (Youssef, 2009).
Functional Polymers through Thiol-Ene Coupling
The development of functional polymers by grafting side groups onto polybutadiene demonstrates the utility of compounds with cyano and benzoyl functional groups in materials science, offering pathways to modify polymer properties for specific applications, such as creating polymers with enhanced mechanical strength, thermal stability, or electrical conductivity (David & Kornfield, 2008).
Molecular Docking and Antimicrobial Activity
The synthesis and molecular docking studies of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives showcase the potential of these compounds in the discovery and development of new antimicrobial agents, highlighting their relevance in addressing the challenge of antibiotic resistance (Flefel et al., 2018).
Anti-tumor Evaluations
The synthesis of thieno[2,3-b]pyridine derivatives and their evaluation as anti-tumor agents illustrate the potential of these compounds in medicinal chemistry, particularly in the development of new chemotherapeutic agents (Mohareb, Abdallah, & Abdelaziz, 2014).
Mechanism of Action
Target of Action
It is suggested that the compound may have an effect on thecell cycle , particularly the G2/M phase .
Mode of Action
The compound causes a significant and dose-dependent accumulation of cells in the G2/M phase of the cell cycle, with a concomitant decrease of cells in the other phases of the cell cycle (especially the G0/G1 phase )
Biochemical Pathways
The compound appears to affect the cell cycle , causing an accumulation of cells in the G2/M phase and a decrease in the G0/G1 phase
Result of Action
The compound’s action results in a significant and dose-dependent accumulation of cells in the G2/M phase of the cell cycle, with a concomitant decrease of cells in the other phases of the cell cycle (especially the G0/G1 phase) . This suggests that the compound may have a cytostatic effect, inhibiting cell proliferation by blocking cell cycle progression.
Properties
IUPAC Name |
N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-benzylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O2S/c1-16(28)27-12-11-20-21(14-25)24(30-22(20)15-27)26-23(29)19-9-7-18(8-10-19)13-17-5-3-2-4-6-17/h2-10H,11-13,15H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBMQOOXVLWRYKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.